Cas no 62329-08-2 (Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)-)

• Product Name: Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)-
• CAS No: 62329-08-2
• MF: C₁₂H₂₄O₅
• MW: 248.315964698792
• CID: 449122
• PubChem ID: 12308470
• Update Time: 2025-04-19

Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, (9-methyl-2,5,8,10-tetraoxatridec-1-yl)-
• 2-[2-[2-(1-propoxyethoxy)ethoxy]ethoxymethyl]oxirane
• DTXSID40487159
• 62329-08-2

• Inchi： 1S/C12H24O5/c1-3-4-15-11(2)16-8-7-13-5-6-14-9-12-10-17-12/h11-12H,3-10H2,1-2H3
• InChI Key： MDVYIJTUCGDJDF-UHFFFAOYSA-N
• SMILES： O1CC1COCCOCCOC(C)OCCC

Computed Properties

• Exact Mass: 248.16242
• Monoisotopic Mass: 248.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.45